Cas no 2549063-06-9 (N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine)
![N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine structure](https://www.kuujia.com/scimg/cas/2549063-06-9x500.png)
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2549063-06-9
- AKOS040001188
- N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine
- F6676-4620
- (5-Bromo-3-pyridinyl)[3-[methyl[3-(trifluoromethyl)-2-pyridinyl]amino]-1-piperidinyl]methanone
-
- Inchi: 1S/C18H18BrF3N4O/c1-25(16-15(18(20,21)22)5-2-6-24-16)14-4-3-7-26(11-14)17(27)12-8-13(19)10-23-9-12/h2,5-6,8-10,14H,3-4,7,11H2,1H3
- InChI Key: CKKZURREOUYQLZ-UHFFFAOYSA-N
- SMILES: C(C1=CC(Br)=CN=C1)(N1CCCC(N(C)C2=NC=CC=C2C(F)(F)F)C1)=O
Computed Properties
- Exact Mass: 442.06161g/mol
- Monoisotopic Mass: 442.06161g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.506±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 528.5±50.0 °C(Predicted)
- pka: 4.24±0.10(Predicted)
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6676-4620-2mg |
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine |
2549063-06-9 | 2mg |
$59.0 | 2023-09-07 | ||
Life Chemicals | F6676-4620-4mg |
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine |
2549063-06-9 | 4mg |
$66.0 | 2023-09-07 | ||
Life Chemicals | F6676-4620-100mg |
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine |
2549063-06-9 | 100mg |
$248.0 | 2023-09-07 | ||
Life Chemicals | F6676-4620-2μmol |
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine |
2549063-06-9 | 2μmol |
$57.0 | 2023-09-07 | ||
Life Chemicals | F6676-4620-50mg |
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine |
2549063-06-9 | 50mg |
$160.0 | 2023-09-07 | ||
Life Chemicals | F6676-4620-1mg |
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine |
2549063-06-9 | 1mg |
$54.0 | 2023-09-07 | ||
Life Chemicals | F6676-4620-75mg |
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine |
2549063-06-9 | 75mg |
$208.0 | 2023-09-07 | ||
Life Chemicals | F6676-4620-5mg |
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine |
2549063-06-9 | 5mg |
$69.0 | 2023-09-07 | ||
Life Chemicals | F6676-4620-3mg |
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine |
2549063-06-9 | 3mg |
$63.0 | 2023-09-07 | ||
Life Chemicals | F6676-4620-15mg |
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine |
2549063-06-9 | 15mg |
$89.0 | 2023-09-07 |
N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine Related Literature
-
A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
-
2. Yolk/shell nanoparticles: new platforms for nanoreactors, drug delivery and lithium-ion batteriesJian Liu,Shi Zhang Qiao,Jun Song Chen,Xiong Wen (David) Lou,Xianran Xing,Gao Qing (Max) Lu Chem. Commun., 2011,47, 12578-12591
-
Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
-
4. Spectroscopic studies of the optical properties of carbon dots: recent advances and future prospectsQingnan Zhao,Wei Song,Bing Zhao,Bai Yang Mater. Chem. Front., 2020,4, 472-488
-
Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
Additional information on N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine
Comprehensive Overview of N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine (CAS No. 2549063-06-9)
The compound N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine (CAS No. 2549063-06-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 5-bromopyridine and trifluoromethylpyridine moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological targets.
In recent years, the demand for heterocyclic compounds like N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine has surged due to their versatility in medicinal chemistry. The presence of a piperidine ring and trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical factors in the development of orally bioavailable drugs. This compound is often explored in the context of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine.
One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine?" The synthesis typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution, to achieve high purity and yield. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure the compound meets rigorous quality standards.
The 5-bromopyridine subunit in this compound is particularly noteworthy, as it serves as a key pharmacophore in many anticancer and antiviral agents. Recent studies have highlighted its role in targeting protein-protein interactions, a hot topic in drug development. Additionally, the trifluoromethyl group is known to improve binding affinity and selectivity, making this compound a promising candidate for fragment-based drug design.
From an industrial perspective, CAS No. 2549063-06-9 is often discussed in forums focusing on scalable synthesis and process optimization. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the growing demand for high-value intermediates. Its stability under various conditions also makes it suitable for long-term storage and global shipping, which are critical considerations for supply chain logistics.
Another trending topic related to this compound is its potential role in green chemistry. Researchers are investigating eco-friendly synthetic routes to minimize waste and reduce the use of hazardous reagents. The incorporation of catalytic methods and biodegradable solvents in its production aligns with the broader industry shift toward sustainability. This aspect is particularly appealing to stakeholders in the pharmaceutical and agrochemical sectors, who are under increasing pressure to adopt environmentally responsible practices.
In summary, N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine (CAS No. 2549063-06-9) represents a cutting-edge compound with multifaceted applications. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the realms of drug discovery, material science, and sustainable chemistry. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.
2549063-06-9 (N-[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine) Related Products
- 1226446-44-1(N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide)
- 1697878-14-0(2-Bromo-5-(pentyloxy)pyridine)
- 681163-72-4(N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(2,5-dioxopyrrolidin-1-yl)benzamide)
- 458566-77-3((2R,3R)-2-methyloxolan-3-amine)
- 1803984-82-8(6-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine)
- 1804535-05-4(6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)
- 5499-76-3(4-(2-Hydroxyanilino)methylene-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one)
- 926141-91-5(N-(1-cyanocyclohexyl)-2-{[5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)
- 1505799-89-2(3-(2-Methyl-1,3-benzoxazol-4-yl)propanoic acid)
- 1694440-15-7(1H-1,2,3-Triazole, 5-(chloromethyl)-1-(2,3-dichlorophenyl)-)



